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Compound of Interest

Compound Name: Neophyl chloride

Cat. No.: B057190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neophyl chloride, systematically named (1-chloro-2-methylpropan-2-yl)benzene, is a

halogenated organic compound with the chemical formula C₁₀H₁₃Cl.[1] This guide provides an

in-depth overview of its commercial availability, key chemical properties, synthesis protocols,

and significant applications in research and development, particularly in the realm of organic

synthesis. Due to the steric hindrance provided by the neopentyl group, neophyl chloride
exhibits unusual reactivity in nucleophilic substitution reactions, making it a valuable precursor

for specific organometallic reagents.[1]

Commercial Availability and Suppliers
Neophyl chloride is readily available from a variety of chemical suppliers worldwide. The

purity levels typically offered are suitable for most research and development applications.

Below is a summary of representative suppliers and indicative pricing.
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Supplier Purity Quantity Price (USD) Reference

Hebei Yanxi

Chemical Co.,

Ltd.

98% per KG $1.00 [2]

Hebei Chuanghai

Biotechnology

Co., Ltd.

99% per KG $10.00 - $30.00 [2]

EAST

CHEMSOURCE

S LIMITED

99% per Kilogram $18.00 - $20.00 [3]

Chemical-

Suppliers.com
--- 25 mL $20.00 - $40.00 [4]

GIHI

CHEMICALS

CO.,LIMITED

Industrial Grade,

99%
25kg/Drum $0.1/KG EXW [5]

Note:Prices are indicative and subject to change. Please contact the suppliers directly for

current pricing and availability.

Physicochemical Properties
Neophyl chloride is a colorless to slightly yellow liquid.[6] Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 515-40-2 [1]

Molecular Formula C₁₀H₁₃Cl [1]

Molar Mass 168.66 g/mol [1]

Boiling Point 223 °C (433 °F; 496 K) [1]

Density 1.047 g/cm³ [1]

Solubility
Insoluble in water, soluble in

organic solvents.
[7]

Experimental Protocols
Synthesis of Neophyl Chloride
A common and large-scale preparation of neophyl chloride involves the electrophilic aromatic

substitution reaction of benzene with methallyl chloride, using sulfuric acid as a catalyst.[1] A

detailed and reliable protocol is provided by Organic Syntheses.[8]

Materials:

Benzene (purified)

Methallyl chloride (redistilled commercial sample)

Concentrated sulfuric acid

Anhydrous sodium sulfate

Distilled water

Procedure:[8]

In a 2-liter three-necked flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, combine 500 g (570 ml, 6.4 moles) of benzene and 34.6 g (18.8 ml) of concentrated

sulfuric acid.
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Cool the mixture to 20°C.

While maintaining vigorous stirring and a temperature of 20°C with a water bath, add 201 g

(219 ml, 2.22 moles) of methallyl chloride dropwise over a period of 12 hours.

After the addition is complete, continue stirring the amber-colored mixture for an additional

12 hours.

Transfer the reaction mixture to a 1-liter separatory funnel and remove the sulfuric acid layer.

Wash the remaining benzene solution with four 200-ml portions of distilled water until the

washings are neutral to litmus. The solution should become colorless.

Dry the benzene solution with anhydrous sodium sulfate.

Remove the benzene by distillation under a pressure of about 45 mm.

Distill the liquid residue through a 40-cm Vigreux column under reduced pressure. The

neophyl chloride product is collected at 97–98°C / 10 mm.

The yield of neophyl chloride is typically between 262–275 g (70–73%).[1]

Applications in Organic Synthesis
A primary application of neophyl chloride is as a precursor to organometallic reagents, such

as Grignard and organolithium reagents.[1] The steric hindrance of the neophyl group prevents

typical SN2 reactions and β-hydride elimination, making these reagents particularly useful for

specific synthetic transformations.[1]

Formation and Reaction of Neophylmagnesium Chloride
Neophyl chloride readily reacts with magnesium to form the corresponding Grignard reagent,

neophylmagnesium chloride. This reagent is a valuable intermediate in the synthesis of other

compounds, such as fenbutatin oxide, an acaricide.[9]

The following diagram illustrates the general workflow for the formation of neophylmagnesium

chloride and its subsequent reaction with an electrophile.
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Workflow for Neophylmagnesium Chloride Synthesis and Reaction

Grignard Reagent Preparation

Reaction with Electrophile

Neophyl Chloride

Reaction Flask

Magnesium Turnings Anhydrous Ether

Addition Reaction

Neophylmagnesium
Chloride

Electrophile (e.g., Ketone)

Aqueous Workup

Final Product (e.g., Tertiary Alcohol)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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